4-amino-N-(3-amino-3-oxopropyl)benzamide

• IUPAC Name: 4-amino-N-(3-amino-3-oxopropyl)benzamide
• InChI: InChI=1S/C10H13N3O2/c11-8-3-1-7(2-4-8)10(15)13-6-5-9(12)14/h1-4H,5-6,11H2,(H2,12,14)(H,13,15)
• InChI Key: IIYQQNHFDLLQMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCC(=O)N)N
• Molecular Formula: C10H13N3O2
• DSSTOX Substance ID: DTXSID401261051
• Molecular Weight: 207.23 g/mol
• CAS No.: 1114822-89-7

Description

4-amino-N-(3-amino-3-oxopropyl)benzamide (AOPBA) is a compound that has been studied extensively in the scientific community. AOPBA is an important intermediate in the synthesis of various organic compounds and has many potential applications in the field of medicine and biochemistry. AOPBA is a versatile compound and has been used in a variety of research applications, including synthesis, medicinal chemistry, and biochemical and physiological studies.

Scientific Research Applications

Synthesis and Biological Activity

Benzamide derivatives have been synthesized and evaluated for their biological activities in various studies. For instance, the synthesis of different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides has been reported, demonstrating potential biological applications and inhibition against human recombinant alkaline phosphatases and recombinant human and rat ecto-5′-nucleotidases, indicating potential for medicinal chemistry applications Saeed et al., 2015.

Electrochemical Studies

Amino-substituted benzamide derivatives exhibit significant antioxidant activity through free radical scavenging, demonstrated by electrochemical studies. These findings are crucial for understanding the mechanism behind the antioxidant activity of these compounds Jovanović et al., 2020.

Polymer Science Applications

In polymer science, benzamide derivatives have been utilized in the synthesis of well-defined aromatic polyamides and block copolymers with low polydispersity, demonstrating the versatility of these compounds in materials science Yokozawa et al., 2002.

Chemical Genetics and Apoptosis Inducers

Chemical genetics approaches have identified benzamide derivatives as apoptosis inducers, contributing to the discovery of potential anticancer agents and elucidation of molecular targets. This highlights the therapeutic potential of benzamide derivatives in oncology Cai et al., 2006.

Photopolymerization

Benzamide derivatives have also been explored in the context of nitroxide-mediated photopolymerization, indicating their utility in developing novel polymerization techniques and materials Guillaneuf et al., 2010.